Cas no 160856-95-1 (2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide)

• Product Name: 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide
• CAS No: 160856-95-1
• MF: C₁₁H₈Cl₂N₂O₂
• MW: 271.099420547485
• MDL: MFCD01243583
• CID: 3053499
• PubChem ID: 670270
• Update Time: 2025-05-20

2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide
• DTXSID801321910
• CCG-9816
• CBMicro_022738
• CS-0324251
• MS-10036
• 661-903-9
• SCHEMBL15503715
• 160856-95-1
• 2,4-dichloro-N-(5-methyl-3-isoxazolyl)benzamide
• SMR000514566
• 2,4-Dichloro-N-(5-methyl-isoxazol-3-yl)-benzamide
• CHEMBL1373792
• BIM-0022820.P001
• 2,4-dichloro-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• AKOS000578927
• HMS2832A20
• AK-968/11367404
• MLS001207476
• STK083474
• MFCD01243583

• MDL： MFCD01243583
• Inchi： 1S/C11H8Cl2N2O2/c1-6-4-10(15-17-6)14-11(16)8-3-2-7(12)5-9(8)13/h2-5H,1H3,(H,14,15,16)
• InChI Key： NFZPLDOANRZRPJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1C=C(C)ON=1)=O)Cl

Computed Properties

• Exact Mass: 269.9962829Da
• Monoisotopic Mass: 269.9962829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide

Professional Introduction to Compound with CAS No 160856-95-1 and Product Name: 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide

The compound with the CAS number 160856-95-1 and the product name 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural features of this molecule, particularly the presence of a 2,4-dichlorobenzamide moiety coupled with a 5-methylisoxazole ring, make it a promising candidate for further investigation in medicinal chemistry.

Recent research in the domain of small molecule drug discovery has highlighted the importance of isoxazole derivatives in modulating various biological pathways. The 5-methylisoxazole component in this compound is known for its ability to interact with biological targets in a highly specific manner. This specificity is crucial for developing drugs that exhibit high efficacy while minimizing off-target effects. The 2,4-dichlorobenzamide moiety further enhances the pharmacological profile of this compound by contributing to its lipophilicity and solubility, which are critical factors for drug absorption and distribution.

In the context of contemporary pharmaceutical research, compounds like 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide are being explored for their potential applications in treating a range of therapeutic conditions. Studies have demonstrated that isoxazole derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The dichlorobenzamide group is particularly noteworthy as it has been shown to enhance binding affinity to certain protein targets. This combination of structural elements makes this compound an intriguing subject for further pharmacological exploration.

The synthesis of 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-methylisoxazole ring typically involves cyclization reactions, while the attachment of the 2,4-dichlorobenzamide moiety often requires nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to optimize these processes and improve overall efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of this compound with biological targets. These studies have revealed that the 5-methylisoxazole ring interacts favorably with certain amino acid residues in protein binding pockets, while the 2,4-dichlorobenzamide group provides additional van der Waals contacts. This detailed understanding of molecular interactions has guided the design of analogs with enhanced pharmacological properties.

Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic profiles of 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide. Initial findings suggest that this compound exhibits favorable bioavailability and metabolic stability, which are essential characteristics for any potential therapeutic agent. Additionally, preliminary toxicology studies have shown that it demonstrates low toxicity at relevant doses, indicating its safety profile is promising.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide exemplifies this collaborative approach. By integrating synthetic chemistry expertise with computational modeling and biological testing, researchers can rapidly identify and optimize lead compounds for further development.

Future directions in the study of this compound may include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, investigating its efficacy in animal models will help validate its promise as a lead compound for drug development.

The impact of such research extends beyond academic curiosity; it holds significant implications for patient care. By identifying and developing new therapeutic agents like 2,4-Dichloro-N-(5-methylisoxazol-3-yl)benzamide, scientists aim to address unmet medical needs and improve treatment outcomes for patients worldwide.